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Compound of Interest

N-(3-

Compound Name: hydroxyphenyl)methanesulfonami
de

CAS No.: 71290-40-9

Cat. No.: B2460416

Get Quote

\ J

As a Senior Application Scientist, my objective is to provide more than just a list of safety
precautions. True laboratory safety stems from understanding the causality behind chemical
behaviors and implementing self-validating systems that ensure protocols are executed
correctly.

N-(3-hydroxyphenyl)methanesulfonamide (CAS: 71290-40-9) is a highly valuable organic
building block frequently utilized in the synthesis of kinase inhibitors and targeted therapeutics.
However, its specific molecular architecture demands rigorous handling procedures to protect
personnel and maintain experimental integrity.

Chemical Profile & Hazard Causality

Before handling any compound, we must understand how its structure dictates its hazard
profile.
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Chemical Name: N-(3-hydroxyphenyl)methanesulfonamide

CAS Number: 71290-40-9

Physical State: Solid (typically a crystalline powder)

Molecular Weight: 187.22 g/mol [1]

Hazard Causality: According to standard GHS classifications, this compound is flagged for
three primary hazards: H315 (Skin irritation), H319 (Serious eye irritation), and H335
(Respiratory irritation) [1][2]. The causality behind these hazards lies in its functional groups.
The molecule features a methanesulfonamide moiety and a phenolic hydroxyl group. The
acidic nature of the sulfonamide proton, combined with the phenol, makes the compound a
moderate electrophilic and acidic irritant. When the solid is agitated, it easily forms an
aerosolized micro-dust. Upon contact with the moisture in human mucous membranes (eyes,
respiratory tract) or the lipid bilayer of the skin, it induces localized inflammation and cellular
irritation.

Personal Protective Equipment (PPE) Matrix

To mitigate the specific hazards posed by the aerosolization of this compound, the following
PPE matrix must be strictly adhered to. Every piece of equipment is chosen based on the
compound's physical state and irritation potential.
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Protection Equipment Regulatory Causality &
Category Specification Standard Rationale

Prevents micro-

) - particulate ingress into
Tight-fitting safety
Ocular EN 166 / ANSI Z87.1 the ocular mucosa,

oggles
gogg directly mitigating

H319 risks [1].

Nitrile provides a
robust, impermeable
Nitrile gloves (= 0.11 barrier against solid
Dermal (Hands) ) EN 374 ]
mm thickness) organic compounds,
preventing H315 skin

irritation [1].

Prevents the

) accumulation of
Cotton lab coat with ] )
Dermal (Body) ) EN 340 electrostatic chemical
elastic cuffs
dust on personal

clothing [1].

Required if handling
outside a fume hood

) to filter aerosolized
. N95 / FFP2 particulate ,
Respiratory icat EN 149 crystalline dust,
respirator
P preventing H335

respiratory irritation

[1].

Operational Plan: Self-Validating Handling Protocol

To ensure absolute safety and trustworthiness, this protocol is designed as a self-validating
system. You must not proceed to the next step unless the validation check of the current step is
confirmed.

Phase 1: Pre-Operation Setup
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e Fume Hood Verification: Turn on the fume hood and ensure the sash is at the correct
operational height.

o Validation Check: Observe the digital airflow monitor. It must read between 0.4 and 0.6
m/s. Alternatively, tape a small piece of tissue to the sash; it must pull inward steadily. Do
not proceed if airflow is turbulent or weak.

o PPE Donning: Put on the lab coat, followed by the respirator (if required), safety goggles,
and finally, nitrile gloves. Pull the glove cuffs over the sleeves of the lab coat.

o Validation Check: Perform a negative pressure seal check on the respirator. Ensure no
exposed skin is visible at the wrists.

Phase 2: Weighing and Transfer

 Static Mitigation: N-(3-hydroxyphenyl)methanesulfonamide powder can hold a static
charge, causing it to disperse unexpectedly. Use an anti-static weighing boat and a grounded
stainless-steel spatula.

o Transfer: Slowly transfer the required mass. Keep the container as close to the weighing
boat as possible to minimize the drop height.

o Validation Check: Observe the powder behavior. If the powder clings aggressively to the
spatula or "jumps" out of the boat, static is present. Correction: Pass an anti-static ionizer
over the equipment before continuing.

Phase 3: Post-Operation & Doffing

o Decontamination: Seal the chemical container tightly. Wipe down the balance and the fume
hood surface with a paper towel lightly dampened with 70% ethanol or water. This binds any
microscopic dust particles.

» Doffing: Remove gloves by peeling them inside out to trap any residual chemical. Remove
goggles and lab coat. Wash hands immediately with soap and water.

o Validation Check: Inspect hands for any redness or irritation. If present, proceed
immediately to the First Aid workflow.
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Workflow for safe handling and weighing of N-(3-hydroxyphenyl)methanesulfonamide.

Emergency Response & Spill Management
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In the event of an accidental release or exposure, immediate, calculated action is required to

prevent compound assimilation into biological tissues.

First Aid Workflow

Ocular Exposure: The immediate risk is corneal inflammation. Flush eyes with copious
amounts of running water for a minimum of 15 minutes, holding eyelids apart. Validation:
Pain should subside; regardless, seek mandatory ophthalmological evaluation [1].

Dermal Exposure: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water. Do not use harsh solvents (like acetone) on the skin, as they
increase the dermal permeability of the sulfonamide.

Inhalation: Move the affected personnel to fresh air. If respiratory irritation persists (coughing,
wheezing), administer oxygen and seek medical attention [1].

Spill Disposal Plan

Never dry-sweep a powder spill of N-(3-hydroxyphenyl)methanesulfonamide, as this will

aerosolize the irritant.

Containment: Evacuate non-essential personnel from the immediate vicinity.

Suppression: Lightly mist the spilled powder with water or dilute ethanol. This physical
intervention binds the fine dust into an easily manageable slurry.

Collection: Use a disposable plastic scoop to collect the moistened material. Place it into a
clean, dry, sealable, and clearly labeled hazardous waste container [1].

Final Decontamination: Wash the spill area with soap and water, absorbing the liquid with
paper towels.
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Emergency spill response and decontamination pathway for solid powder spills.
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Waste Management & Final Disposal

Proper disposal ensures environmental compliance and downstream safety. N-(3-
hydroxyphenyl)methanesulfonamide must not be allowed to enter the standard municipal
waste stream or water courses [1].

» Solid Consumables: All contaminated weighing boats, gloves, paper towels, and disposable
spatulas must be collected in a designated solid hazardous waste bag (typically a heavy-
duty, brightly colored polybag).

o Chemical Waste: Any unused, degraded, or spilled chemical must be sealed in a chemically
compatible container (e.g., high-density polyethylene).

e Labeling & Contractor: Label the container explicitly as "Toxic/lrritant Solid Waste: Contains
N-(3-hydroxyphenyl)methanesulfonamide." Disposal must be executed exclusively
through a licensed, government-approved chemical waste contractor [2][3].

References
o Apollo Scientific. "Safety Data Sheet: N-(3-Hydroxyphenyl)methanesulfonamide".

o BLD Pharm. "N-(3-Hydroxyphenyl)methanesulfonamide Product Information & Safety
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Handling N-(3-hydroxyphenyl)methanesulfonamide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2460416/docs#comprehensive-safety-
and-operational-guide-handling-n-3-hydroxyphenyl-methanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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